Cas no 478029-19-5 (5-(4-Chlorophenyl)-2-(naphthalen-2-yloxy)pyrimidine)

• Product Name: 5-(4-Chlorophenyl)-2-(naphthalen-2-yloxy)pyrimidine
• CAS No: 478029-19-5
• MF: C₂₀H₁₃ClN₂O
• MW: 332.78302359581
• CID: 5694463
• PubChem ID: 1472464
• Update Time: 2023-10-14

5-(4-Chlorophenyl)-2-(naphthalen-2-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS005086471
• 478029-19-5
• 5-(4-chlorophenyl)-2-naphthalen-2-yloxypyrimidine
• 5-(4-chlorophenyl)-2-(naphthalen-2-yloxy)pyrimidine
• 2R-1024
• 5-(4-chlorophenyl)-2-(2-naphthyloxy)pyrimidine
• 5-(4-CHLOROPHENYL)-2-PYRIMIDINYL 2-NAPHTHYL ETHER
• Pyrimidine, 5-(4-chlorophenyl)-2-(2-naphthalenyloxy)-
• 5-(4-Chlorophenyl)-2-(naphthalen-2-yloxy)pyrimidine

• Inchi： 1S/C20H13ClN2O/c21-18-8-5-15(6-9-18)17-12-22-20(23-13-17)24-19-10-7-14-3-1-2-4-16(14)11-19/h1-13H
• InChI Key： JQBNWKBPKWNGPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=NC(=NC=1)OC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 332.0716407g/mol
• Monoisotopic Mass: 332.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 547.0±52.0 °C(Predicted)
• pka: -0.03±0.22(Predicted)